2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(2,4-dioxo-1,3-diazaspiro[4.5]decan-3-yl)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C17H21N3O4/c1-24-13-7-5-12(6-8-13)18-14(21)11-20-15(22)17(19-16(20)23)9-3-2-4-10-17/h5-8H,2-4,9-11H2,1H3,(H,18,21)(H,19,23)
• InChI Key: QWLXJXLCPVOPCA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)C3(CCCCC3)NC2=O
• Molecular Formula: C17H21N3O4
• Molecular Weight: 331.4 g/mol

Description

The compound “2-(2,4-dioxo-1,3-diazaspiro[4.5]dec-3-yl)-N-(4-methoxyphenyl)acetamide” is a complex organic molecule. It contains a diazaspirodecane ring, which is a type of spirocyclic compound where two of the atoms in the ring are nitrogen. The compound also contains an acetamide group and a methoxyphenyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined by techniques such as X-ray crystallography or NMR spectroscopy. These techniques can provide detailed information about the arrangement of atoms in the molecule and the nature of the chemical bonds.

Chemical Reactions Analysis

The reactivity of this compound would depend on its specific functional groups. For example, the acetamide group might undergo hydrolysis to form an acid and an amine. The diazaspirodecane ring might participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups. Its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Advanced Electronics

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Organic Semiconducting Materials

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Chemotherapy

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Photodetectors

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Solar Cells

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Transistors

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Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If it’s a drug, its mechanism of action would depend on its specific biological target. For example, it might bind to a particular enzyme or receptor in the body.

Future Directions

The future research directions for this compound would depend on its potential applications. For example, if it’s a drug candidate, future studies might focus on optimizing its synthesis, studying its pharmacokinetics, and conducting clinical trials.